N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide

• IUPAC Name: N-[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-15-12-16(2)14-23(13-15)21(25)18-8-10-19(11-9-18)22-20(24)17-6-4-3-5-7-17/h3-11,15-16H,12-14H2,1-2H3,(H,22,24)
• InChI Key: SYPMORGLIPPKAD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide is an organic compound belonging to the class of 1-benzoylpiperidines This compound contains a piperidine ring substituted at the 1-position with a benzoyl group

Scientific Research Applications

N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anticancer and antiviral activities.

Industry: Utilized in the development of new materials and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide typically involves the reaction of 3,5-dimethylpiperidine with 4-aminobenzoyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar reagents and conditions as in the laboratory synthesis. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperidine ring or the benzamide group is substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides or piperidines.

Mechanism of Action

The mechanism of action of N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide involves its interaction with specific molecular targets. The compound binds to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting its anticancer effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromo-2-{[(3R,5S)-3,5-dimethylpiperidin-1-yl]carbonyl}phenyl)-4-morpholin-4-yl-4-oxobutanamide
• 4-[(4-bromo-2-{[(3R,5S)-3,5-dimethylpiperidin-1-yl]carbonyl}phenyl)amino]-4-oxobutanoic acid

Uniqueness

N-{4-[(3,5-dimethylpiperidin-1-yl)carbonyl]phenyl}benzamide is unique due to its specific substitution pattern on the piperidine ring and the benzamide group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.